Cas no 10242-23-6 (Benzene, 2-(1-methylethoxy)-1,3,5-trinitro-)

Benzene, 2-(1-methylethoxy)-1,3,5-trinitro- structure
10242-23-6 structure
Product Name:Benzene, 2-(1-methylethoxy)-1,3,5-trinitro-
CAS No:10242-23-6
MF:C9H9N3O7
MW:271.183662176132
CID:1132861
PubChem ID:13463048
Update Time:2025-04-20

Benzene, 2-(1-methylethoxy)-1,3,5-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-(1-methylethoxy)-1,3,5-trinitro-
    • 1,3,5-trinitro-2-propan-2-yloxybenzene
    • DTXSID30541451
    • 1,3,5-Trinitro-2-[(propan-2-yl)oxy]benzene
    • 10242-23-6
    • Inchi: 1S/C9H9N3O7/c1-5(2)19-9-7(11(15)16)3-6(10(13)14)4-8(9)12(17)18/h3-5H,1-2H3
    • InChI Key: YSVMUZLMYXEXGT-UHFFFAOYSA-N
    • SMILES: O(C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])C(C)C

Computed Properties

  • Exact Mass: 271.04407
  • Monoisotopic Mass: 271.04404963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 147Ų

Experimental Properties

  • PSA: 138.65
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